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Compound of Interest

Compound Name: 1,2-Dichloropropane

Cat. No.: B7799083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1,2-
dichloropropane in a range of common organic solvents. The information contained herein is

intended to be a valuable resource for professionals in research, scientific, and drug

development fields where 1,2-dichloropropane may be utilized as a solvent or intermediate.

Core Data: Quantitative Solubility of 1,2-
Dichloropropane
The solubility of 1,2-dichloropropane in various organic solvents at 25°C is summarized in the

table below. This data is crucial for understanding its behavior in different chemical

environments and for designing experimental or industrial processes. 1,2-Dichloropropane is

generally miscible with most organic solvents.[1]
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Solvent Category Solvent Name Solubility (g/L) at 25°C

Alcohols Methanol 270.36[2]

Ethanol 262.96[2]

n-Propanol 227.72[2]

Isopropanol 220.36[2]

n-Butanol 248.59[2]

Isobutanol 188.65[2]

Ketones Acetone 383.33[2]

Esters Ethyl Acetate 174.91[2]

Methyl Acetate 203.33[2]

Aromatic Hydrocarbons Toluene 155.88[2]

Benzene Soluble[3][4][5]

Ethers Diethyl Ether Soluble[3][4][5]

1,4-Dioxane 371.17[2]

Halogenated Hydrocarbons Chloroform Soluble[3][6]

Nitriles Acetonitrile 227.82[2]

Amides Dimethylformamide (DMF) 365.9[2]

Note: The term "Soluble" indicates that while quantitative data was not found in the search

results, multiple sources confirm its solubility or miscibility.

Experimental Protocol for Solubility Determination
While the precise experimental protocols for the data in the table are not publicly available, a

general and reliable method for determining the solubility of a volatile organic compound like

1,2-dichloropropane in an organic solvent is the static equilibrium method followed by gas

chromatographic analysis. This method is a modification of established guidelines for aqueous

solubility determination, such as ASTM E1148 and OECD Guideline 105.
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Objective: To determine the saturation concentration of 1,2-dichloropropane in a specific

organic solvent at a constant temperature.

Materials and Equipment:

1,2-Dichloropropane (high purity)

Organic solvent of interest (high purity)

Temperature-controlled shaker or water bath

Calibrated gas-tight syringes

Autosampler vials with septa

Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

An excess amount of 1,2-dichloropropane is added to a known volume of the organic

solvent in a sealed, temperature-controlled vessel.

The mixture is agitated in a temperature-controlled shaker or water bath at a constant

temperature (e.g., 25°C) for an extended period (typically 24-48 hours) to ensure

equilibrium is reached. The presence of a small amount of undissolved 1,2-
dichloropropane at the bottom of the vessel confirms saturation.

Sample Collection and Preparation:

After the equilibration period, agitation is stopped, and the mixture is allowed to stand

undisturbed for a sufficient time to allow the undissolved solute to settle.
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A sample of the supernatant (the saturated solution) is carefully withdrawn using a gas-

tight syringe.

The sample is then diluted with a known volume of the pure organic solvent to bring the

concentration within the linear range of the GC detector.

Gas Chromatographic Analysis:

A calibration curve is prepared by injecting known concentrations of 1,2-dichloropropane
in the organic solvent into the GC.

The diluted sample of the saturated solution is then injected into the GC.

The concentration of 1,2-dichloropropane in the diluted sample is determined by

comparing its peak area to the calibration curve.

Calculation of Solubility:

The solubility of 1,2-dichloropropane in the organic solvent is calculated by multiplying

the concentration determined from the GC analysis by the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

solubility of 1,2-dichloropropane in an organic solvent.

Preparation of Saturated Solution Sampling and Analysis Quantification

Add excess 1,2-Dichloropropane
to organic solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Allow undissolved solute
to settle

Withdraw supernatant
(saturated solution)

Dilute sample with
pure solvent Analyze by Gas Chromatography Determine concentration
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Solubility Determination Workflow
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This guide provides a foundational understanding of the solubility of 1,2-dichloropropane in

organic solvents, supported by quantitative data and a standardized experimental approach.

This information is intended to facilitate its effective and safe use in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b7799083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

